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Compound of Interest

Compound Name: Pico145

Cat. No.: B8069070

Get Quote

Technical Support Center: Pico145
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

utilizing Pico145 while controlling for its potential cytotoxicity.

Frequently Asked Questions (FAQs)
Q1: What is Pico145 and what is its primary mechanism of action?

A1: Pico145 is a highly potent and selective small-molecule inhibitor of the Transient Receptor

Potential Canonical 1, 4, and 5 (TRPC1/4/5) channels.[1][2][3] Its mechanism of action involves

binding to a conserved lipid binding site on the TRPC5 channel, which displaces a bound

phospholipid, thereby preventing the channel from opening.[4][5][6] Pico145 exhibits picomolar

to nanomolar inhibitory concentrations (IC50) depending on the specific TRPC channel subtype

and the activation mechanism.[1][2][4]

Q2: Is Pico145 known to be cytotoxic?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b8069070#bc-rfq
https://www.benchchem.com/product/b8069070/docs?utm_src=pdf-body#how-to-control-for-pico145-s-potential-cytotoxicity
https://www.benchchem.com/product/b8069070/docs?utm_src=pdf-body#how-to-control-for-pico145-s-potential-cytotoxicity
https://www.benchchem.com/product/b8069070/docs?utm_src=pdf-body#how-to-control-for-pico145-s-potential-cytotoxicity
https://pmc.ncbi.nlm.nih.gov/articles/PMC5626370/
https://www.medchemexpress.com/Pico145.html
https://www.tandfonline.com/doi/full/10.1080/19336950.2017.1317485
https://www.researchgate.net/figure/Pico145-inhibits-activation-of-TRPC5C5-by-AM237-a-Representative-Cai-measurements_fig7_334267832
https://www.azolifesciences.com/news/20201124/Study-shows-how-drug-like-small-molecules-regulate-the-activity-of-ion-channels.aspx
https://www.researchgate.net/figure/Analysis-of-the-Pico145-binding-site-of-TRPC5-A-The-refined-structure-of-the-Pico145_fig3_340750440
https://www.benchchem.com/product/b8069070/docs?utm_src=pdf-body#how-to-control-for-pico145-s-potential-cytotoxicity
https://pmc.ncbi.nlm.nih.gov/articles/PMC5626370/
https://www.medchemexpress.com/Pico145.html
https://www.researchgate.net/figure/Pico145-inhibits-activation-of-TRPC5C5-by-AM237-a-Representative-Cai-measurements_fig7_334267832
https://www.benchchem.com/product/b8069070/docs?utm_src=pdf-body#how-to-control-for-pico145-s-potential-cytotoxicity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: Currently, there is no direct evidence in the scientific literature to suggest that Pico145 is

inherently cytotoxic to cells. In fact, studies have shown that Pico145 can inhibit the cytotoxic

effects of (-)-Englerin A, a potent activator of TRPC4 and TRPC5 channels.[7][8] However, as

with any small molecule inhibitor, it is crucial to use it at the appropriate concentrations to avoid

potential off-target effects that could be misinterpreted as cytotoxicity.[9][10]

Q3: At what concentrations should I use Pico145 to minimize the risk of off-target effects or

cytotoxicity?

A3: To minimize off-target effects, it is recommended to use the lowest effective concentration

of Pico145 that achieves the desired inhibition of TRPC1/4/5 channels.[9] A dose-response

experiment is the best way to determine the optimal concentration for your specific cell type

and experimental conditions.[11][12] Based on published data, the IC50 values for Pico145 are

in the picomolar to low nanomolar range.[2][4] Starting with a concentration range around the

known IC50 for your target channel is advisable.

Q4: What are the best practices for preparing and handling Pico145 in the lab?

A4: Pico145 is typically dissolved in a solvent such as dimethyl sulfoxide (DMSO).[13] It is

essential to keep the final concentration of the solvent in your cell culture medium as low as

possible (typically below 0.5%) to avoid solvent-induced toxicity.[12] Always include a vehicle

control (cells treated with the same concentration of solvent without Pico145) in your

experiments to differentiate between the effects of the compound and the solvent.[12][14]

Troubleshooting Guides
Issue 1: I am observing unexpected cell death in my Pico145-treated cultures.
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Potential Cause Troubleshooting Step

High Concentration of Pico145

Perform a dose-response experiment to

determine the optimal, non-toxic concentration.

Start with a wide range of concentrations and

narrow down to the lowest effective

concentration.[11][12]

Solvent Toxicity

Ensure the final DMSO concentration is below

0.5%. Include a vehicle control (DMSO alone) to

assess solvent-induced toxicity.[12]

Off-Target Effects

Use a structurally unrelated inhibitor of

TRPC1/4/5 to see if the phenotype is replicated.

This can help confirm that the observed effect is

due to on-target inhibition.[9][11] Consider using

a cell line that does not express TRPC1/4/5

channels as a negative control.

Contamination
Check cell cultures for any signs of bacterial or

fungal contamination.

Cell Line Sensitivity

Different cell lines can have varying sensitivities

to small molecules.[15] Test Pico145 on a

different cell line to see if the effect is specific to

your primary cell line.

Issue 2: My experimental results are inconsistent when using Pico145.
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Potential Cause Troubleshooting Step

Inaccurate Pipetting or Dilution
Verify the accuracy of your pipettes and ensure

proper mixing during serial dilutions.

Compound Instability

Prepare fresh stock solutions of Pico145 and

avoid repeated freeze-thaw cycles. Store the

stock solution as recommended by the

manufacturer.

Cell Culture Conditions

Maintain consistent cell culture conditions,

including cell density, passage number, and

media composition, as these can influence

experimental outcomes.[15]

Assay Variability

Optimize your assay protocol to reduce

variability. Ensure consistent incubation times

and reagent additions.[15]

Quantitative Data Summary
The following table summarizes the reported inhibitory concentrations (IC50) of Pico145
against various TRPC channels. These values are crucial for designing experiments with

appropriate concentrations to ensure on-target effects.
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Target Channel Activator Cell Type IC50 Value Reference

TRPC4 (-)-Englerin A HEK 293 Tet+ 0.349 nM [2]

TRPC5 (-)-Englerin A HEK 293 Tet+ 1.3 nM [2]

TRPC4-TRPC1

(concatemer)
(-)-Englerin A HEK 293 Tet+

0.033 nM (33

pM)
[4][16]

TRPC5-TRPC1

(concatemer)
(-)-Englerin A HEK 293 Tet+

0.199 nM (199

pM)
[4]

TRPC4-TRPC1

(endogenous)

Sphingosine 1-

phosphate (S1P)
A498 cells

0.011 nM (11

pM)
[2]

mICAT (TRPC4-

mediated)
Carbachol

Mouse ileal

myocytes
3.1 pM [17]

Ca2+ rise

(TRPC4-

mediated)

Carbachol
Mouse ileal

myocytes
2.7 pM [17]

Experimental Protocols
Protocol 1: Determining the Optimal Non-Toxic Concentration of Pico145 using an MTT Assay

This protocol outlines a method to determine the concentration range of Pico145 that

effectively inhibits the target without causing significant cytotoxicity.

Cell Seeding: Seed cells in a 96-well plate at a density that will not reach confluency by the

end of the experiment. Allow cells to adhere overnight.

Compound Preparation: Prepare a series of dilutions of Pico145 in your cell culture medium.

A common starting range is from 1 pM to 10 µM. Also, prepare a vehicle control (medium

with the same final concentration of DMSO as the highest Pico145 concentration).

Treatment: Remove the old medium from the cells and add the medium containing the

different concentrations of Pico145 or the vehicle control. Include a "no-treatment" control

with fresh medium only.
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Incubation: Incubate the plate for a period relevant to your planned experiment (e.g., 24, 48,

or 72 hours).

MTT Assay:

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each

well and incubate for 2-4 hours at 37°C.

Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized

solubilization buffer) to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate cell viability as a percentage of the vehicle control. Plot cell viability

against the log of the Pico145 concentration to determine the concentration at which

cytotoxicity is observed.

Protocol 2: Assessing Apoptosis vs. Necrosis using Annexin V and Propidium Iodide Staining

This protocol helps to distinguish between programmed cell death (apoptosis) and cell injury-

induced death (necrosis), providing insight into the mechanism of any observed cell death.

Cell Treatment: Treat cells with the desired concentrations of Pico145 (including a positive

control for cytotoxicity if available, and a vehicle control) for the desired time.

Cell Harvesting: Gently harvest the cells, including any floating cells in the supernatant.

Staining:

Wash the cells with cold PBS.

Resuspend the cells in Annexin V binding buffer.

Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

Incubate in the dark at room temperature for 15 minutes.

Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.
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Live cells: Annexin V-negative and PI-negative.

Early apoptotic cells: Annexin V-positive and PI-negative.

Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Necrotic cells: Annexin V-negative and PI-positive.
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Caption: Mechanism of Pico145 inhibition of the TRPC5 channel.
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Caption: Troubleshooting workflow for unexpected cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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